Cas no 90853-13-7 (N1-Cyclohexyl-N3-methyl-1,3-propanediamine)
90853-13-7 structure
Product Name:N1-Cyclohexyl-N3-methyl-1,3-propanediamine
CAS No:90853-13-7
MF:C10H22N2
MW:170.295082569122
CID:1074095
PubChem ID:56135
Update Time:2025-04-20
N1-Cyclohexyl-N3-methyl-1,3-propanediamine Chemical and Physical Properties
Names and Identifiers
-
- N1-Cyclohexyl-N3-methyl-1,3-propanediamine
- N-CYCLOHEXYL-N'-METHYL-1,3-PROPANEDIAMINE
- DTXSID00238306
- AKOS005289658
- SCHEMBL681346
- 90853-13-7
- N'-cyclohexyl-N-methylpropane-1,3-diamine
- N-[3-(METHYLAMINO)PROPYL]CYCLOHEXANAMINE
-
- MDL: MFCD10687345
- Inchi: 1S/C10H22N2/c1-11-8-5-9-12-10-6-3-2-4-7-10/h10-12H,2-9H2,1H3
- InChI Key: ZVWQHCRUSNYNIN-UHFFFAOYSA-N
- SMILES: N(CCCNC)C1CCCCC1
Computed Properties
- Exact Mass: 170.178299
- Monoisotopic Mass: 170.178299
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 98
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.1
- XLogP3: 2.1
Experimental Properties
- Density: 0.88
- Boiling Point: 254°C at 760 mmHg
- Flash Point: 120.4°C
- Refractive Index: 1.471
N1-Cyclohexyl-N3-methyl-1,3-propanediamine Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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